Cas no 60940-83-2 (3,3'-Bipyridine, 6-bromo-, 1-oxide)

• Product Name: 3,3'-Bipyridine, 6-bromo-, 1-oxide
• CAS No: 60940-83-2
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 1623962
• PubChem ID: 71400085
• Update Time: 2025-04-21

3,3'-Bipyridine, 6-bromo-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bipyridine, 6-bromo-, 1-oxide
• 2-bromo-1-oxido-5-pyridin-3-ylpyridin-1-ium
• 60940-83-2
• DTXSID00821393
• 2-Bromo-1-oxo-5-(pyridin-3-yl)-1lambda~5~-pyridine

• Inchi： 1S/C10H7BrN2O/c11-10-4-3-9(7-13(10)14)8-2-1-5-12-6-8/h1-7H
• InChI Key： UUJDFSWWJGMQOG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=[N+]1[O-])C1C=NC=CC=1

Computed Properties

• Exact Mass: 249.97421
• Monoisotopic Mass: 249.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 39.83